Cas no 68809-64-3 (Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
• CAS No: 68809-64-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD22581286
• CID: 392566
• PubChem ID: 21784699
• Update Time: 2025-04-19

Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-, ethyl ester
• ethyl 2,4-dimethylpyrazole-3-carboxylate
• 2,4-Dimethyl-2H-pyrazol-3-carbonsaeure-aethylester
• 2,4-dimethyl-2H-pyrazole-3-carboxylic acid ethyl ester
• Dimethyl-1,4-ethoxycarbonyl-5-pyrazol
• Ethyl 1,4-dimethylpyrazole-5-carboxylate
• MFCD22581286
• A866970
• F30433
• FT-0698840
• AS-66259
• AMY33245
• DTXSID30618011
• ethyl1,4-dimethyl-1H-pyrazole-5-carboxylate
• DXLLCQUNSCYBAB-UHFFFAOYSA-N
• AKOS022174771
• CS-0055082
• SCHEMBL2521960
• 68809-64-3
• DB-360302

• MDL： MFCD22581286
• Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-6(2)5-9-10(7)3/h5H,4H2,1-3H3
• InChI Key： DXLLCQUNSCYBAB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 0.90520